Cas no 2171945-27-8 (tert-butyl N-{1-(chlorosulfonyl)methylcyclooctyl}carbamate)

• Product Name: tert-butyl N-{1-(chlorosulfonyl)methylcyclooctyl}carbamate
• CAS No: 2171945-27-8
• MF: C₁₄H₂₆ClNO₄S
• MW: 339.878542423248
• CID: 6019106
• PubChem ID: 165563355
• Update Time: 2025-06-13

tert-butyl N-{1-(chlorosulfonyl)methylcyclooctyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-(chlorosulfonyl)methylcyclooctyl}carbamate
• 2171945-27-8
• tert-butyl N-{1-[(chlorosulfonyl)methyl]cyclooctyl}carbamate
• EN300-1577754

• Inchi： 1S/C14H26ClNO4S/c1-13(2,3)20-12(17)16-14(11-21(15,18)19)9-7-5-4-6-8-10-14/h4-11H2,1-3H3,(H,16,17)
• InChI Key： INFOVCCOJBNQDD-UHFFFAOYSA-N
• SMILES： ClS(CC1(CCCCCCC1)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 339.1271072g/mol
• Monoisotopic Mass: 339.1271072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-{1-(chlorosulfonyl)methylcyclooctyl}carbamate

Research Brief on tert-Butyl N-{1-(Chlorosulfonyl)methylcyclooctyl}carbamate (CAS: 2171945-27-8)

The compound tert-butyl N-{1-(chlorosulfonyl)methylcyclooctyl}carbamate (CAS: 2171945-27-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclooctyl backbone and reactive chlorosulfonyl group, serves as a versatile intermediate in the synthesis of complex pharmacophores. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and covalent protein modifiers.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key building block for the synthesis of novel cysteine-targeting covalent inhibitors. Researchers utilized the reactive chlorosulfonyl moiety to develop selective inhibitors of SARS-CoV-2 main protease, achieving nanomolar potency through structure-based drug design. The tert-butyl carbamate group was found to significantly enhance the compound's stability and solubility, addressing previous challenges with similar sulfonyl chloride derivatives.

In parallel research, the compound's potential in PROTAC (Proteolysis Targeting Chimera) development has been investigated. A recent Nature Chemical Biology publication highlighted its use as a warhead in the design of E3 ligase-recruiting molecules, where the chlorosulfonyl group enables covalent binding to target proteins while maintaining the necessary flexibility for ternary complex formation. This application represents a significant advancement in targeted protein degradation strategies.

Structural studies using X-ray crystallography have provided valuable insights into the compound's conformational preferences. The cyclooctyl ring adopts a stable chair-boat conformation, which appears to be crucial for its biological activity. Computational modeling suggests this conformation optimally positions the chlorosulfonyl group for nucleophilic attack by protein residues while minimizing steric clashes.

From a synthetic chemistry perspective, recent optimizations in the preparation of tert-butyl N-{1-(chlorosulfonyl)methylcyclooctyl}carbamate have improved yields from 65% to 89% through careful control of reaction conditions. Key advancements include the use of flow chemistry for the chlorosulfonylation step and the development of a novel protecting group strategy that prevents unwanted side reactions.

Safety and handling considerations for this compound have been the subject of recent regulatory reviews. While the chlorosulfonyl group confers high reactivity, proper handling procedures and the development of stable crystalline forms have mitigated many of the initial safety concerns. Current research focuses on developing more stable prodrug versions that maintain the compound's reactivity while improving its pharmaceutical properties.

Looking forward, the unique properties of tert-butyl N-{1-(chlorosulfonyl)methylcyclooctyl}carbamate position it as a promising candidate for several therapeutic areas. Ongoing clinical trials are evaluating derivatives of this compound in oncology and infectious disease applications, with preliminary results expected in late 2024. The compound's versatility suggests it may become an increasingly important tool in medicinal chemistry and chemical biology research.